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Compound of Interest

Compound Name: Amlodipine maleate

CAS No.: 1357024-06-6

Cat. No.: B124478

Get Quote

Amlodipine maleate is a widely prescribed dihydropyridine calcium channel blocker utilized for

the management of hypertension and angina.[1][2] This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, mechanism of

action, synthesis, and key experimental protocols for its analysis, tailored for researchers,

scientists, and drug development professionals.

Chemical Structure and Nomenclature
Amlodipine maleate is the maleate salt of amlodipine.[3] The active moiety, amlodipine, is a

racemic mixture of (R)- and (S)-enantiomers, with the (S)-enantiomer possessing greater

pharmacological activity.[4]

IUPAC Name: (Z)-but-2-enedioic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-

chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate[3]

Chemical Formula: C₂₄H₂₉ClN₂O₉

Molecular Weight: 524.95 g/mol
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CAS Number: 88150-47-4

Synonyms: Amlodipine Maleate, Amvaz, UK-48,340-11

Physicochemical Properties
The physicochemical properties of amlodipine maleate are crucial for its formulation, delivery,

and pharmacokinetic profile. A summary of these properties is presented in the table below.

Property Value Reference(s)

Physical Description White crystalline powder

Melting Point

Form I: 174.1°C and 176.6°C

(endo-endo peaks); Form II:

170.2°C, 173.6°C, and

175.1°C (endo-endo peaks)

pKa (Strongest Basic) 9.45

Solubility

- Slightly soluble in water. -

Soluble in methanol, ethyl

alcohol. - DMSO: 108.0

mg/mL.

LogP (Octanol/Water) 2.22 (ALOGPS)

Bioavailability Approximately 60-65%

Plasma Protein Binding Approximately 97.5%

Half-life 30 to 50 hours

Mechanism of Action
Amlodipine is a long-acting, angioselective calcium channel blocker. Its primary mechanism of

action involves the inhibition of the transmembrane influx of calcium ions into vascular smooth

muscle and cardiac muscle cells.

Amlodipine binds to the alpha-1 subunit of L-type calcium channels, stabilizing them in their

inactive conformation. This prevents the entry of calcium ions, which are essential for muscle
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contraction. The reduced intracellular calcium concentration leads to the relaxation of vascular

smooth muscle cells, resulting in vasodilation. This peripheral arterial vasodilation reduces

peripheral vascular resistance, thereby lowering blood pressure.

In the treatment of angina, the dilation of coronary arteries by amlodipine improves oxygen

delivery to the heart muscle. Additionally, by reducing the afterload (the resistance the heart

pumps against), amlodipine decreases myocardial energy consumption and oxygen demand.

Below is a diagram illustrating the signaling pathway of amlodipine's action.
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Amlodipine's Mechanism of Action

Synthesis of Amlodipine Maleate
The synthesis of amlodipine typically involves a Hantzsch-type dihydropyridine synthesis. A

common precursor is phthaloyl amlodipine, which is then deprotected to yield amlodipine free

base. The maleate salt is subsequently formed by reacting the amlodipine free base with

maleic acid in a suitable solvent under acidic conditions. It is crucial to maintain an acidic

environment during the salt formation to prevent the formation of the amlodipine aspartate

impurity, which can arise from a Michael addition of the amino group of amlodipine to the

double bond of maleic acid.

A generalized workflow for the synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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